Molecular Mass Discrimination: D₃-Methoxy vs. Unlabeled Nonivamide in MS
N-Vanillylnonanamide-d3 exhibits a molecular-weight difference of +3.02 Da relative to unlabeled Nonivamide (MW 293.40 g/mol vs. 296.42 g/mol), arising from deuteration at the vanillyl methoxy group . This mass shift provides baseline separation in the m/z domain (±3 Th) sufficient to avoid isotopic overlap, even for low-resolution quadrupole MS instruments, unlike alternatives with fewer deuterium atoms such as trans-Capsaicin-d3 (MW 308.43 g/mol) which provides mass differentiation for the capsaicin parent but not for Nonivamide [1]. In contrast, non-deuterated Nonivamide (analytical standard, >98% HPLC) has identical m/z and cannot serve as an internal standard distinguishable from endogenous analyte .
| Evidence Dimension | Molecular weight required for mass spectrometric discrimination as IS |
|---|---|
| Target Compound Data | MW = 296.42 g/mol (C₁₇H₂₄D₃NO₃, +3.02 Da vs. unlabeled) |
| Comparator Or Baseline | Unlabeled Nonivamide: MW = 293.40 g/mol (C₁₇H₂₇NO₃, Sigma-Aldrich analytical standard); trans-Capsaicin-d3: MW = 308.43 g/mol (C₁₈H₂₄D₃NO₃) |
| Quantified Difference | +3.02 Da over Nonivamide; 11.98 Da below Capsaicin-d3 |
| Conditions | Calculated monoisotopic/exact molecular weight; product specifications from MedChemExpress, Sigma-Aldrich, and Pharmaffiliates |
Why This Matters
Only N-Vanillylnonanamide-d3 provides analyte-matched isotopic discrimination for Nonivamide quantification by MS, making it the sole appropriate IS for Nonivamide-targeted assays.
- [1] Pharmaffiliates. trans-Capsaicin-d3 Product Page. CAS 1217899-52-9, Formula: C₁₈H₂₄D₃NO₃, MW: 308.43. Available at: https://www.pharmaffiliates.com/ View Source
